Cas no 26421-32-9 (2,5-Dimethylthiophene-3-carboxylic acid)

2,5-Dimethylthiophene-3-carboxylic acid structure
26421-32-9 structure
Product Name:2,5-Dimethylthiophene-3-carboxylic acid
CAS No:26421-32-9
Molecular Formula:C7H8O2S
Molecular Weight:156.20222
MDL:MFCD01860238
CID:272322
PubChem ID:819559

2,5-Dimethylthiophene-3-carboxylic acid Properties

Names and Identifiers

    • 2,5-Dimethylthiophene-3-carboxylic acid
    • 2,5-dimethyl-3-Thiophenecarboxylic acid
    • 2,5-Dimethyl-thiophene-3-carboxylic acid
    • 3-Thiophenecarboxylicacid, 2,5-dimethyl-
    • 2,5-dimethyl-3-thenoic acid
    • 2,5-Dimethyl-3-thiophencarbonsaeure
    • 2,5-Dimethyl-3-thiophencarboxylsaeure
    • 2,5-Dimethyl-thiophen-3-carbonsaeure
    • 2,5-Dmethylthiophene-3-carboxylic acid
    • 3-(Carboxy)-2,5-dimethylthiophene
    • NCGC00330015-01
    • XBLLEMNSMZZDRB-UHFFFAOYSA-N
    • 2,5-Dimethylthiophene-3-carboxylic acid, AldrichCPR
    • TS-02074
    • A818435
    • 3-Thiophenecarboxylic acid, 2,5-dimethyl-
    • AT16778
    • AB01323771-02
    • J-507378
    • AKOS000302854
    • BBA42132
    • BB 0262858
    • SCHEMBL287087
    • CS-0208452
    • Z90121763
    • AK-830/25033038
    • FT-0638603
    • MFCD01860238
    • 26421-32-9
    • EN300-13441
    • DB-046949
    • XH1148
    • MDL: MFCD01860238
    • InChIKey: XBLLEMNSMZZDRB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H8O2S/c1-4-3-6(7(8)9)5(2)10-4/h3H,1-2H3,(H,8,9)
    • SMILES: CC1=CC(=C(C)S1)C(=O)O

Computed Properties

  • Exact Mass: 156.02500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 156.02450067g/mol
  • Heavy Atom Count: 10
  • Complexity: 147
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • LogP: 2.06310
  • PSA: 65.54000

2,5-Dimethylthiophene-3-carboxylic acid Security Information

  • Safety Instruction: 26
  • Dangerous goods sign: Xi
  • Risk Phrases: 36
  • HazardClass:IRRITANT

2,5-Dimethylthiophene-3-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dimethylthiophene-3-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002TMG-50mg
3-Thiophenecarboxylic acid, 2,5-dimethyl-
26421-32-9 95%
50mg
$100.00 2024-05-08
A2B Chem LLC
AB30904-50mg
2,5-Dimethylthiophene-3-carboxylic acid
26421-32-9 95%
50mg
$70.00
Aaron
AR002TUS-50mg
3-Thiophenecarboxylic acid, 2,5-dimethyl-
26421-32-9 95%
50mg
$71.00
abcr
AB246582-250 mg
2,5-Dimethylthiophene-3-carboxylic acid; 95%
26421-32-9
250mg
€135.50 2023-04-27
Alichem
A169004847-5g
2,5-Dimethylthiophene-3-carboxylic acid
26421-32-9 95%
5g
$423.72 2023-09-02
Ambeed
A520039-100mg
2,5-Dimethylthiophene-3-carboxylic acid
26421-32-9 96%
100mg
$95.0 2024-08-03
Apollo Scientific
OR6267-500mg
2,5-Dimethylthiophene-3-carboxylic acid
26421-32-9 97%
500mg
£185.00 2023-09-02
Chemenu
CM199101-5g
2,5-Dimethyl-thiophene-3-carboxylic acid
26421-32-9 95%
5g
$400 2021-08-05
Enamine
EN300-13441-0.05g
2,5-dimethylthiophene-3-carboxylic acid
26421-32-9 95%
0.05g
$33.0 2023-05-03
Fluorochem
059292-2g
2,5-Dimethyl-thiophene-3-carboxylic acid
26421-32-9 95%
2g
£186.00 2022-02-28

2,5-Dimethylthiophene-3-carboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:26421-32-9)2,5-Dimethylthiophene-3-carboxylic acid
A818435
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price($):356.0/602.0/1264.0